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Compound of Interest

Compound Name: Suplatast

Cat. No.: B1197778 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides comprehensive, procedural

guidance for the safe use of Suplatast tosylate, a Th2 cytokine inhibitor, in a laboratory setting.

The following information outlines the necessary personal protective equipment (PPE),

operational procedures, and disposal plans to minimize risk and ensure a safe working

environment.

Physical and Chemical Properties
A summary of the key quantitative data for Suplatast tosylate is presented below for easy

reference.

Property Value Reference

Molecular Formula C₂₃H₃₃NO₇S₂ [1]

Molecular Weight 499.6 g/mol [1]

CAS Number 94055-76-2 [2][3]

Solubility

DMF: 30 mg/mlDMSO: 30

mg/mlEthanol: 30 mg/mlPBS

(pH 7.2): 10 mg/ml

[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Suplatast tosylate is suspected of damaging fertility or the unborn child[1]. Therefore, strict

adherence to safety protocols and the use of appropriate PPE is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling Suplatast Tosylate
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Task Gloves
Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Handling Solid

Compound

(Weighing,

Aliquoting)

Double chemical-

resistant gloves

(e.g., nitrile),

meeting EN 374

standard.[3]

Tightly fitting

safety goggles

with side-shields.

[4]

A suitable

respirator is

necessary if a

risk assessment

indicates it.[3]

Work should be

conducted in a

chemical fume

hood.[3]

A protective lab

coat.[3]

Preparing

Solutions

Double chemical-

resistant gloves.

[3]

Tightly fitting

safety goggles

with side-shields.

[4]

To be performed

in a chemical

fume hood.[3]

A protective lab

coat.[3]

Administering to

Cell Cultures or

Animals

Double chemical-

resistant gloves.

[3]

Tightly fitting

safety goggles

with side-shields.

[4]

Work should be

performed in a

certified

biological safety

cabinet or

chemical fume

hood.

A protective lab

coat.[3]

Spill Cleanup

Double heavy-

duty chemical-

resistant gloves.

Chemical splash

goggles and a

full-face shield.

A fit-tested

respirator

appropriate for

the scale of the

spill.

Disposable, fluid-

resistant gown or

coveralls.

Waste Disposal

Double chemical-

resistant gloves.

[3]

Safety glasses

with side shields.

Not generally

required if waste

is properly

contained.

A protective lab

coat.[3]

Operational Plan for Safe Handling
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A systematic approach to handling Suplatast tosylate is crucial for minimizing exposure. The

following step-by-step guide outlines the operational workflow from receipt of the compound to

its use in experiments.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored at room temperature.[5]

Ensure the storage area is secure and accessible only to authorized personnel.

2. Preparation for Use:

Before handling, ensure that a safety shower and eye wash station are readily accessible.[3]

All handling of the solid compound and preparation of solutions must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[3]

Assemble all necessary materials, including PPE, weighing equipment, solvents, and waste

containers, before starting work.

3. Weighing and Solution Preparation:

Don the appropriate PPE as specified in the table above.

To avoid the formation of dust and aerosols, handle the solid compound carefully within a

chemical fume hood.[3]

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

4. Experimental Use:

Clearly label all containers with the compound name, concentration, and date of preparation.

When administering the compound in experimental settings (e.g., cell culture), use

techniques that minimize the generation of aerosols.
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After use, decontaminate all work surfaces with an appropriate cleaning agent.

Disposal Plan
Proper disposal of Suplatast tosylate and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

All disposable items that have come into contact with Suplatast tosylate, such as gloves,

pipette tips, and paper towels, should be collected in a designated, clearly labeled hazardous

waste container.

Liquid waste containing Suplatast tosylate should be collected in a separate, sealed, and

clearly labeled container.

Do not mix Suplatast tosylate waste with other chemical waste streams unless compatibility

has been confirmed.

2. Container Management:

Use robust, leak-proof containers for all waste.

Keep waste containers closed when not in use.

Do not overfill waste containers.

3. Final Disposal:

Dispose of all Suplatast tosylate waste in accordance with local, state, and federal

regulations for hazardous chemical waste.

Arrange for collection by a licensed hazardous waste disposal company.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Suplatast
tosylate.
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Safe Handling Workflow for Suplatast Tosylate
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Caption: Workflow for safe handling of Suplatast tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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